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Compound of Interest

Compound Name: Trideca-4,7-diynal

Cat. No.: B14405806

Extensive research into the scientific literature and chemical databases reveals a significant
finding regarding the specified molecular probe, Trideca-4,7-diynal. Currently, there is no
available scientific information detailing the use of Trideca-4,7-diynal as a molecular probe.
Searches for its synthesis, applications in research, and associated experimental protocols
have not yielded any specific results for a molecule with a "diynal” functional group, which
contains two alkyne (carbon-carbon triple bond) moieties.

A closely related compound, (4Z,7Z)-Trideca-4,7-dienal, has been identified in chemical
databases.[1][2][3][4][5] This molecule, however, is a "dienal,” characterized by two alkene
(carbon-carbon double bond) functional groups, and is primarily recognized for its role as a
flavor and aroma agent, particularly noted for its contribution to the "koku" sensation in certain
foods like dried bonito.[1] There is no indication from the available data that (4Z,7Z)-Trideca-
4,7-dienal is utilized as a molecular probe in cellular or biochemical research.

The structural difference between a "diynal" and a "dienal” is fundamental and would confer
significantly different chemical properties and reactivity. Polyacetylenic compounds, which
contain multiple alkyne groups, are a known class of natural products and synthetic molecules
with diverse biological activities.[6][7][8][9] Similarly, aldehydes are a functional group known to
be reactive and have been incorporated into various chemical probes.[10][11] However, the
specific combination in "Trideca-4,7-diynal” and its application as a molecular probe is not
documented.
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Given the absence of published data on Trideca-4,7-diynal as a molecular probe, it is not
possible to provide the requested detailed Application Notes, Protocols, quantitative data
tables, or visualizations of signaling pathways and experimental workflows.

Researchers and professionals interested in the development of novel molecular probes may
consider the synthesis and evaluation of Trideca-4,7-diynal as a potentially new tool. The
design of such a probe would involve considering the reactivity of the di-yne and aldehyde
functionalities for potential target interactions and conjugation to reporter molecules.
Methodologies for creating trifunctional probes, which incorporate a reactive group, a
bioorthogonal handle, and a connectivity group, could serve as a guide for its development.[12]

Until such research is conducted and published, the scientific community lacks the necessary
information to utilize Trideca-4,7-diynal for research, diagnostics, or drug development
purposes. It is recommended to verify the chemical name and structure of interest, as a
typographical error could lead to the investigation of a different, potentially well-characterized
molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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